N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide

• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol
• IUPAC Name: N-(2-methoxyethyl)-4-[(2-phenoxyacetyl)amino]benzamide
• InChI: InChI=1S/C18H20N2O4/c1-23-12-11-19-18(22)14-7-9-15(10-8-14)20-17(21)13-24-16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,19,22)(H,20,21)
• InChI Key: IVYJJNFQYMAKKN-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2

Description

N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide, also known as MPAB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPAB is a small molecule that can be synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide exerts its effects through the inhibition of histone deacetylases, which are enzymes that remove acetyl groups from histone proteins, leading to the repression of gene expression. By inhibiting histone deacetylases, N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide can promote the acetylation of histone proteins, leading to the activation of gene expression. This mechanism of action has been implicated in the anticancer and neuroprotective effects of N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has been shown to have various biochemical and physiological effects, including the inhibition of histone deacetylase activity, the induction of cell death in cancer cells, the inhibition of tumor growth, and the prevention of neuronal damage. N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has also been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has several advantages for lab experiments, including its small size, ease of synthesis, and well-characterized mechanism of action. However, N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

For N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide research include the development of new synthesis methods, the identification of new targets and applications, and the optimization of its pharmacological properties.

Synthesis Methods

N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide can be synthesized using different methods, including the reaction of 4-aminobenzamide with phenoxyacetic acid and 2-methoxyethylamine. The reaction is carried out under specific conditions, including the use of solvents, catalysts, and temperature control. The resulting product is purified using different techniques, such as column chromatography and recrystallization. The purity and yield of N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide can be determined using analytical techniques, such as high-performance liquid chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has been used in various scientific research studies, including drug discovery, cancer research, and neuroscience. N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has been shown to inhibit the activity of certain enzymes, including histone deacetylases, which play a crucial role in gene expression and epigenetic regulation. N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has also been shown to have anticancer properties, as it can induce cell death in cancer cells and inhibit tumor growth in animal models. In addition, N-(2-methoxyethyl)-4-[(phenoxyacetyl)amino]benzamide has been shown to have neuroprotective effects, as it can prevent neuronal damage and improve cognitive function in animal models of neurodegenerative diseases.